![molecular formula C18H24N2O B5739069 1-ethyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine](/img/structure/B5739069.png)
1-ethyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine
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Overview
Description
1-ethyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It belongs to the class of piperazine derivatives and has been studied for its pharmacological properties in recent years.
Mechanism of Action
The mechanism of action of 1-ethyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine is not fully understood. However, it is believed to act on the central nervous system by increasing the levels of certain neurotransmitters such as dopamine and serotonin. It also has an affinity for certain receptors such as the 5-HT1A receptor, which plays a role in the regulation of mood.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. It has been found to reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines. It has also been shown to improve cognitive function and memory in animal models. Additionally, it has been found to have antitumor effects by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 1-ethyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine in lab experiments is its relatively low toxicity. It has also been shown to have good solubility in water, making it easy to administer. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.
Future Directions
There are several future directions for research on 1-ethyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine. One area of interest is its potential use in treating neurodegenerative diseases such as Parkinson's and Alzheimer's. Another area of focus is its antitumor effects and its potential use in cancer therapy. Additionally, further research is needed to fully understand its mechanism of action and to design more targeted experiments.
Synthesis Methods
The synthesis of 1-ethyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine involves the reaction of 1-ethylpiperazine with 2-methoxy-1-naphthaldehyde in the presence of a catalyst such as acetic acid. The reaction proceeds through a condensation reaction, followed by reduction using sodium borohydride. The final product is obtained after purification using column chromatography.
Scientific Research Applications
1-ethyl-4-[(2-methoxy-1-naphthyl)methyl]piperazine has shown potential in various scientific research applications. It has been studied for its anti-inflammatory, analgesic, and antipsychotic effects. It has also been investigated for its potential use in treating Parkinson's disease, Alzheimer's disease, and depression. Additionally, it has shown promise in inhibiting the growth of cancer cells.
Properties
IUPAC Name |
1-ethyl-4-[(2-methoxynaphthalen-1-yl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O/c1-3-19-10-12-20(13-11-19)14-17-16-7-5-4-6-15(16)8-9-18(17)21-2/h4-9H,3,10-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNUWBECYDXLQQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC2=C(C=CC3=CC=CC=C32)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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